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Compound of Interest

Compound Name: tert-Butyl L-alaninate

Cat. No.: B1265749

Essential Safety and Handling Guide for tert-
Butyl L-alaninate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling tert-Butyl L-alaninate. Adherence to these procedures is
essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling tert-Butyl L-
alaninate to minimize exposure and ensure personal safety.[1]
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Protection Type

Required PPE

Specifications

Eye/Face Protection

Safety glasses with side

shields or goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Chemical-resistant, impervious

Handle with impervious gloves.
[3] Nitrile or latex gloves are

commonly used.[4] Long-

gloves )
sleeved clothing should be
worn.[5]
Atype N95 (US) or equivalent
respirator is recommended,
Respiratory Protection Dust mask especially when dealing with

the powder form to avoid dust

formation.[1]

Immediate First Aid Measures

In the event of exposure to tert-Butyl L-alaninate, the following first aid measures should be

taken immediately.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If symptoms occur,

get medical attention.[2][6]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3] Wash off

immediately with plenty of water for at least 15
minutes.[2][5] If skin irritation or a rash occurs,

seek medical advice.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2][5]
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] If eye irritation persists,

get medical attention.[6]

Ingestion

Clean mouth with water and drink plenty of
water afterwards.[2] Get medical attention if you
feel unwell.[3][6]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of tert-Butyl L-alaninate in the

laboratory.

» Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a dry, well-ventilated place.[2][7]

o Keep refrigerated at 2-8°C.[1]

o Store under an inert atmosphere and protect from moisture as the substance is

hygroscopic.[2][7]

» Preparation and Use:
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[e]

Ensure adequate ventilation and use a local exhaust ventilation system to prevent the
dispersion of dust.[6]

[e]

Wear all required personal protective equipment (see PPE table above).

o

Avoid contact with skin, eyes, or clothing.[2][6]

[¢]

Avoid ingestion and inhalation.[2]

o

Minimize dust formation during handling.[2][5]

e Post-Handling:
o Wash hands thoroughly after handling.[3][5]
o Change contaminated clothing.[3]
o Clean the work area to remove any residue.

Disposal Plan

Proper disposal of tert-Butyl L-alaninate and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Waste Collection:

o Collect waste from residues in their original containers if possible.[3]

o Do not mix with other waste.[3]

o Sweep up and shovel any spills into suitable containers for disposal.[2][5]
e Container Handling:

o Handle uncleaned, empty containers as you would the product itself.[3]
¢ Disposal Method:

o Dispose of waste material in accordance with national and local regulations.[3][6]
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o Entrust disposal to a licensed waste disposal company.[6]
o Do not let the product enter drains.[3]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of tert-Butyl L-alaninate.
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Operational Plan: Safe Handling

Receiving and Storage
- Inspect container
- Store at 2-8°C, inert atmosphere

Preparation and Use
- Ensure ventilation
- Wear full PPE

Handling Operations
- Avoid contact and dust formation

~If Exposure Occurs
=~ ~

~

\\
~
~

\‘
Post-Handling
- Wash hands G Exposure Event )

. Inhalation, Skin/Eye Contact, Ingestion)
- Decontaminate area

I
IIWaste Generated

I
Disposél Plan

- Us\év?)?iteir%(l)li:%cr?tg?ners Immediate First Aid
ginal (Refer to First Aid Measures Table)
- Do not mix waste

Contalner.Handllng Seek Medical Attention
- Treat empty containers as hazardous

Final Disposal
- Licensed waste disposal company
- Follow all regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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